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Compound Name: Butyl n-pentyl phthalate

Cat. No.: B15401416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the natural occurrence of Butyl n-pentyl phthalate. It covers its biosynthesis, detection in

various organisms, and the experimental protocols used for its identification and quantification.

This document also explores the known biological signaling pathways affected by related

phthalates, highlighting the significant research gaps that exist for Butyl n-pentyl phthalate
itself.

Introduction
Butyl n-pentyl phthalate, also known as Di-n-pentyl phthalate (DnPP), is a diester of phthalic

acid. While extensively used as a plasticizer in various industrial applications, evidence

suggests its presence in the environment is not solely due to anthropogenic contamination.

Various plants and microorganisms are believed to produce a range of phthalate esters,

including DnPP, as part of their secondary metabolism.[1] Understanding the natural origins of

this compound is crucial for accurately assessing its environmental fate, toxicological impact,

and potential biological roles.

Natural Occurrence and Quantitative Data
The natural occurrence of Butyl n-pentyl phthalate has been reported in some organisms,

particularly marine algae. However, quantitative data for this specific phthalate is notably
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scarce in scientific literature, with the majority of research focusing on more prevalent

phthalates such as Di-n-butyl phthalate (DBP) and Di(2-ethylhexyl) phthalate (DEHP).

While specific concentrations for Butyl n-pentyl phthalate are not readily available, the

following table summarizes quantitative data for the closely related and more frequently studied

Di-n-butyl phthalate (DBP) to provide a contextual reference for concentrations of naturally

occurring phthalates in various organisms.

Organism Type Species Matrix
Concentration
of DBP

Reference(s)

Marine Algae
Undaria

pinnatifida
Whole organism

Not explicitly

quantified, but

confirmed to be

naturally

produced.

[1]

Laminaria

japonica
Whole organism

~60% (w/w) of

the isolated DBP

fraction.

[1]

Ulva sp. Whole organism

~75% (w/w) of

the isolated DBP

fraction.

[1]

Fungi
Aspergillus

flavus
Culture

Capable of

degrading DBP,

suggesting

interaction, but

natural

production levels

not specified.

[2]

Bacteria
Various

Pathogens
Whole cells

Endogenous

DBP detected in

plant and animal

bacterial

pathogens.

[3]
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Note: The w/w% values for marine algae refer to the purity of the DBP isolated from the

samples and not the concentration in the organism itself. The lack of specific concentration

data for Butyl n-pentyl phthalate represents a significant knowledge gap.

Biosynthesis
The biosynthesis of phthalate esters in plants and microorganisms is thought to occur via a

modified shikimate pathway.[1] This pathway is a major route in primary metabolism for the

production of aromatic amino acids (phenylalanine, tyrosine, and tryptophan).[4][5] The

proposed biosynthetic route to phthalates involves the conversion of chorismate, a key

intermediate in the shikimate pathway, to phthalic acid. The final step is the esterification of

phthalic acid with the corresponding alcohol, in this case, n-pentanol, to form Butyl n-pentyl
phthalate. The precise enzymatic machinery responsible for these final steps in most

organisms remains to be fully elucidated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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